Cas no 66315-16-0 (Methyl 3-amino-4-(methylamino)benzoate)

• Product Name: Methyl 3-amino-4-(methylamino)benzoate
• CAS No: 66315-16-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD12922710
• CID: 1038146
• PubChem ID: 15586064
• Update Time: 2025-06-13

Methyl 3-amino-4-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(methylamino)benzoate
• 3-amino-4-(methylamino) Benzoic acid methyl ester
• Methyl 3-amino-4-(methylamino)benzenecarboxylate
• 3-amino-4-methylamino-benzoic acid methyl ester
• methyl 3-amino-4--methylaminobenzoate
• methyl 4-methylamino-3-aminobenzoate
• methyl 3-amino-4-methylaminobenzoate
• Benzoic acid, 3-amino-4-(methylamino)-, methyl ester
• UOQRESVEXATCGD-UHFFFAOYSA-N
• SBB089681
• methylaminomethylaminobenzenecarboxylate
• RP10884
• N
• A867490
• SY107206
• methyl 3-amino-4-(methylamino)benzenecarboxylate, AldrichCPR
• DTXSID40575126
• SCHEMBL542066
• EN300-74827
• CS-0029666
• KD-0729
• MFCD12922710
• AKOS005073373
• Z802832548
• J-522132
• 66315-16-0
• 3-amino-4-methylaminobenzoic acid methyl ester
• Methyl3-amino-4-(methylamino)benzoate

• MDL： MFCD12922710
• Inchi： 1S/C9H12N2O2/c1-11-8-4-3-6(5-7(8)10)9(12)13-2/h3-5,11H,10H2,1-2H3
• InChI Key： UOQRESVEXATCGD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)N)NC)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.1

Experimental Properties

• Density: 1.209
• Melting Point: 103-105°
• Boiling Point: 346.492 °C at 760 mmHg
• Flash Point: 163.353 °C
• PSA: 64.35000
• LogP: 1.75130

Methyl 3-amino-4-(methylamino)benzoate Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-4-(methylamino)benzoate

Research Brief on Methyl 3-amino-4-(methylamino)benzoate (CAS: 66315-16-0) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-4-(methylamino)benzoate (CAS: 66315-16-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its benzoate ester structure with amino and methylamino substituents, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active compounds.

Recent studies have focused on the synthetic pathways and optimization of Methyl 3-amino-4-(methylamino)benzoate production. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. The researchers employed a novel catalytic system that reduced byproduct formation while maintaining cost-effectiveness, making this compound more accessible for further pharmaceutical applications.

In pharmacological research, Methyl 3-amino-4-(methylamino)benzoate has shown promise as a building block for kinase inhibitors. A team at Harvard Medical School reported its incorporation into a series of compounds targeting specific protein kinases involved in inflammatory pathways. The structural flexibility of this molecule allowed for precise modifications that enhanced binding affinity while maintaining selectivity, as demonstrated in in vitro assays against a panel of 50 kinases.

The compound's potential in cancer research has also been explored. A 2024 study published in Bioorganic & Medicinal Chemistry Letters described derivatives of Methyl 3-amino-4-(methylamino)benzoate that exhibited moderate inhibitory activity against certain cancer cell lines, particularly in breast and prostate cancer models. While the exact mechanism of action requires further investigation, preliminary data suggest interference with cell cycle progression at the G1/S checkpoint.

From a chemical biology perspective, researchers have utilized Methyl 3-amino-4-(methylamino)benzoate as a fluorescent probe precursor. Its aromatic amine structure makes it suitable for conjugation with various fluorophores, creating tools for studying protein-protein interactions. A recent application in Nature Chemical Biology demonstrated its use in developing FRET-based sensors for real-time monitoring of enzymatic activity in live cells.

Despite these promising developments, challenges remain in fully characterizing the biological activities and potential therapeutic applications of Methyl 3-amino-4-(methylamino)benzoate derivatives. Current research efforts are focused on structure-activity relationship studies to optimize pharmacological properties while minimizing off-target effects. The compound's relatively simple structure provides an excellent platform for medicinal chemistry optimization, with several research groups reporting progress in improving its drug-like properties.

Looking forward, the versatility of Methyl 3-amino-4-(methylamino)benzoate (66315-16-0) suggests it will continue to be an important compound in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for developing new classes of enzyme inhibitors. As synthetic methods improve and biological understanding deepens, this compound may play a significant role in addressing unmet medical needs across various therapeutic areas.